Cas no 1690715-15-1 (tert-butyl N-[2-(hexylamino)ethyl]carbamate)

• Product Name: tert-butyl N-[2-(hexylamino)ethyl]carbamate
• CAS No: 1690715-15-1
• MF: C₁₃H₂₈N₂O₂
• MW: 244.373623847961
• CID: 6483915
• Update Time: 2025-05-20

tert-butyl N-[2-(hexylamino)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(hexylamino)ethyl]carbamate
• Carbamic acid, N-[2-(hexylamino)ethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H28N2O2/c1-5-6-7-8-9-14-10-11-15-12(16)17-13(2,3)4/h14H,5-11H2,1-4H3,(H,15,16)
• InChI Key： ZAVUATCRHIDKAB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCNCCCCCC

Experimental Properties

• Density: 0.924±0.06 g/cm3(Predicted)
• Boiling Point: 343.8±25.0 °C(Predicted)
• pka: 12.61±0.46(Predicted)

Additional information on tert-butyl N-[2-(hexylamino)ethyl]carbamate

tert-butyl N-[2-(hexylamino)ethyl]carbamate (CAS No. 1690715-15-1)

tert-butyl N-[2-(hexylamino)ethyl]carbamate is a versatile organic compound with the CAS registry number 1690715-15-1. This compound, often referred to as TBC (tert-butyl carbamate) derivative, belongs to the class of carbamates, which are widely used in various industries due to their unique chemical properties. The structure of this compound consists of a tert-butyl group attached to a carbamate functional group, which is further connected to a hexylamino-substituted ethyl chain. This specific arrangement imparts the molecule with both hydrophobic and hydrophilic characteristics, making it suitable for a range of applications.

The synthesis of tert-butyl N-[2-(hexylamino)ethyl]carbamate typically involves the reaction of tert-butyl chloroformate with 2-(hexylamino)ethanol in the presence of a base such as pyridine or triethylamine. This reaction pathway is well-documented in organic chemistry literature and is optimized for high yield and purity. The resulting compound is a white crystalline solid with a melting point of approximately 85°C. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it easy to handle and process in laboratory settings.

One of the most notable applications of tert-butyl N-[2-(hexylamino)ethyl]carbamate is in the field of polymer science, where it serves as a building block for synthesizing advanced materials. Recent studies have highlighted its potential as a precursor for polyurethanes, which are widely used in manufacturing flexible foams, adhesives, and coatings. The incorporation of this compound into polyurethane formulations enhances the mechanical properties of the resulting materials, such as tensile strength and elongation at break.

In addition to its role in polymer synthesis, tert-butyl N-[2-(hexylamino)ethyl]carbamate has also found applications in drug delivery systems. Researchers have explored its use as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to improve drug solubility and bioavailability. A recent study published in the Journal of Controlled Release demonstrated that nanoparticles synthesized using this compound could effectively encapsulate anti-cancer drugs, showing promising results in vitro.

The environmental impact of tert-butyl N-[2-(hexylamino)ethyl]carbamate has also been a topic of interest among scientists. Studies indicate that this compound undergoes biodegradation under aerobic conditions, with complete mineralization occurring within 4 weeks under controlled laboratory settings. This makes it an environmentally friendly alternative to traditional organic compounds that persist longer in the environment.

From an industrial perspective, the demand for tert-butyl N-[2-(hexylamino)ethyl]carbamate has been growing steadily due to its versatility and performance advantages. Major manufacturers are increasingly adopting this compound in their production processes to meet the rising demand for high-performance materials across various sectors.

In conclusion, tert-butyl N-[2-(hexylamino)ethyl]carbamate (CAS No. 1690715-15-1) is a multifaceted compound with significant potential across diverse industries. Its unique chemical properties, coupled with recent advancements in its applications and environmental profile, underscore its importance as a key ingredient in modern material science and pharmaceuticals.